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Compound of Interest

Compound Name: CellTracker Red CMTPX

Cat. No.: B12398355

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of CellTracker Red CMTPX, a vital fluorescent
dye for long-term cell tracking. Below, we delve into its core features, benefits, and detailed
protocols to empower your research in cellular dynamics, migration, and localization.

Core Features and Benefits

CellTracker Red CMTPX is a cell-permeant fluorescent dye specifically designed for
monitoring cell movement and location over extended periods.[1][2] A key advantage of this
probe is its stability and non-toxic nature at standard working concentrations, ensuring minimal
impact on cellular physiology.[3][4] Once inside a living cell, the dye undergoes a
transformation, rendering it cell-impermeant and ensuring it is well-retained.[3][5] This allows
for the tracking of cellular movements for at least 72 hours, spanning several generations
(typically 3-6 passages).[3][5] The fluorescence is transferred to daughter cells but not to
adjacent cells within a population.[4][6]

The bright red fluorescence of CellTracker Red CMTPX is well-suited for multiplexing with
other fluorescent markers, such as green fluorescent protein (GFP), as its emission spectrum is
well-separated.[3][5] Furthermore, the dye remains fluorescent even after fixation and
permeabilization, making it compatible with subsequent immunocytochemistry or other
intracellular staining protocols.[4]
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Quantitative Data Summary

For ease of reference and comparison, the key quantitative specifications of CellTracker Red
CMTPX are summarized in the table below.

Property Value Reference(s)
Excitation (Peak) 577 nm /586 nm 3114171
Emission (Peak) 602 nm /614 nm [11031[7]
Molecular Weight 686.2 / 686.3 g/mol [31[8]
Formula C42H40CIN304 [3][8]
Solubility Soluble in anhydrous DMSO [31[8]
Recommended Stock Solution 2 mM in anhydrous DMSO [3]
Recommended Working Conc. 05 __ 25 uMin serum-free [3]
medium
Storage (Lyophilized) -20°C, protected from light [31[5]
Storage (Stock Solution) “Z?;C or -80°C, protected from [1][3]

Mechanism of Action

CellTracker Red CMTPX is designed to freely pass through the cell membrane.[9] Once inside
the cell, its chloromethyl group reacts with intracellular thiol groups, primarily on glutathione, in
a reaction mediated by glutathione S-transferase.[9][10] This covalent binding results in a
fluorescent, cell-impermeant product that is retained within the cytoplasm.[3][5] This
mechanism ensures long-term retention and allows for the tracking of cells through multiple cell
divisions.
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Mechanism of CellTracker Red CMTPX Action
Experimental Protocols

Below are detailed methodologies for key experiments using CellTracker Red CMTPX.

Stock Solution Preparation

» Bring the vial of lyophilized CellTracker Red CMTPX to room temperature before opening.

e To create a 2 mM stock solution, dissolve 50 ug of CellTracker Red CMTPX in 36 uL of
anhydrous dimethyl sulfoxide (DMSO).[3]

» Vortex briefly to ensure the dye is fully dissolved.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[3]

o Store the stock solution at -20°C, protected from light.[3] For longer-term storage (up to 6
months), -80°C is recommended.[1]
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Cell Labeling Protocol

The optimal concentration of the working solution can vary depending on the cell type and the
duration of the experiment. For long-term tracking or rapidly dividing cells, a concentration of 5-
25 uM is recommended, while for shorter experiments, 0.5-5 uM may be sufficient.[9][11]

For Adherent Cells:
o Culture adherent cells on coverslips or in culture dishes to the desired confluency.

» Prepare the working solution by diluting the 2 mM stock solution in a serum-free medium to
the desired final concentration. Pre-warm the working solution to 37°C.[3]

e Remove the culture medium from the cells.
e Add the pre-warmed working solution to the cells, ensuring the entire surface is covered.
 Incubate the cells for 15-45 minutes at 37°C, protected from light.[3]

o Remove the working solution and replace it with a fresh, pre-warmed complete culture
medium.

 Incubate for an additional 30 minutes at 37°C to allow for the complete modification of the
dye.[11]

e The cells are now labeled and ready for downstream applications.
For Suspension Cells:
o Centrifuge the cell suspension to obtain a cell pellet.

e Resuspend the cells in a pre-warmed (37°C) serum-free medium containing the desired
concentration of CellTracker Red CMTPX.

 Incubate the cell suspension for 15-45 minutes at 37°C, protected from light, with occasional
gentle mixing.

o Centrifuge the labeled cells to pellet them and remove the labeling solution.
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» Resuspend the cell pellet in a fresh, pre-warmed complete culture medium.
e Incubate for an additional 30 minutes at 37°C.

e The cells are now labeled and ready for use.

Fixation and Permeabilization (Optional)

» After cell labeling and any experimental treatments, wash the cells with Phosphate Buffered
Saline (PBS).

 For fixation, incubate the cells with 4% paraformaldehyde in PBS for 15-30 minutes at room
temperature.[1]

o Wash the cells three times with PBS.

o For permeabilization (if required for subsequent antibody staining), incubate the cells with a
permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS) for 10-15 minutes at room
temperature.

o Wash the cells three times with PBS before proceeding with further staining.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for a cell tracking experiment
using CellTracker Red CMTPX.
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Cell Tracking Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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